2-(Pyrido[3,4-d]pyrimidin-4-ylamino)-1-(5-thiophen-2-ylfuran-2-yl)ethanol

• IUPAC Name: 2-(pyrido[3,4-d]pyrimidin-4-ylamino)-1-(5-thiophen-2-ylfuran-2-yl)ethanol
• InChI: InChI=1S/C17H14N4O2S/c22-13(14-3-4-15(23-14)16-2-1-7-24-16)9-19-17-11-5-6-18-8-12(11)20-10-21-17/h1-8,10,13,22H,9H2,(H,19,20,21)
• InChI Key: NCTUMIYXWSQWEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(O2)C(CNC3=NC=NC4=C3C=CN=C4)O
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol

Description

This compound belongs to a new series of 4-substituted 2-amino pyrido[3,4-d]pyrimidine derivatives. These compounds have been designed and synthesized as potential anticancer agents.

Synthesis Analysis

The compounds were prepared from a common intermediate, 4-chloro-8-methoxy pyrido[3,4-d]pyrimidin-2-amine, followed by palladium catalyzed cross-coupling reactions or nucleophilic aromatic substitutions at the C-4 position.

Molecular Structure Analysis

The structural design of these compounds was based on the combination of tofacitinib’s 7-deazapurine and 5-azaspiro.

Chemical Reactions Analysis

The synthesis of these compounds involves palladium catalyzed cross-coupling reactions or nucleophilic aromatic substitutions at the C-4 position.

Mechanism of Action

These compounds have been evaluated using the US National Cancer Institute’s 60 human cancer cell line (NCI 60) panel and some of them exhibited highly selective activities against breast cancer and renal cancer cell lines.

Future Directions

The structure–activity relationship (SAR) study of these compounds was explored to facilitate further development of this new class of compounds. This research could help scientists design new selective, effective, and safe anticancer agents.